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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B042815

Crotyl Alcohol: A Bio-Based Contender to
Petrochemicals

A comparative guide for researchers and drug development professionals on the performance
and production of bio-based crotyl alcohol versus its petrochemical counterpart.

The increasing demand for sustainable chemical feedstocks has positioned bio-based crotyl
alcohol as a promising alternative to its traditional petrochemical-derived equivalent. This
unsaturated alcohol serves as a valuable intermediate in the synthesis of fine chemicals,
pharmaceuticals, and polymers. This guide provides an objective comparison of crotyl alcohol
from both renewable and fossil-based sources, supported by available experimental data and
detailed methodologies.

Performance and Physicochemical Properties: A
Side-by-Side Comparison

From a chemical standpoint, crotyl alcohol (C4H80) possesses the same molecular structure
and intrinsic properties regardless of its origin. Once purified, the bio-based version is
chemically indistinguishable from the petrochemical-derived product. The key differences lie in
the production pathways, impurity profiles, and environmental impact.

Below is a table summarizing the key physicochemical properties of crotyl alcohol.
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Property Value Reference
Molecular Formula C4H80O

Molar Mass 72.11 g/mol
Appearance Colorless liquid
Odor Special odor
Density 0.845 g/cm?3 at 25°C
Boiling Point 121-122 °C

Melting Point <-30°C

Flash Point 37°C

Water Solubility Miscible

Refractive Index nD20 1.427

Note: These properties are for pure crotyl alcohol and are identical for both bio-based and

petrochemical-derived products. The performance in specific applications is primarily

dependent on purity levels.

The Bio-Based Production Pathway

The production of bio-based crotyl alcohol typically follows a multi-step process starting from

renewable biomass. A common route involves the fermentation of sugars from sources like

corn, sugarcane, or lignocellulosic biomass to produce bio-ethanol. The bio-ethanol is then

converted to crotonaldehyde, which is subsequently hydrogenated to yield crotyl alcohol.
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 To cite this document: BenchChem. [crotyl alcohol as a bio-based alternative to
petrochemicals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042815#crotyl-alcohol-as-a-bio-based-alternative-to-
petrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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